Pharmacological mechanism of action of 1-(Phenylthio)propan-2-amine
Pharmacological mechanism of action of 1-(Phenylthio)propan-2-amine
An In-depth Technical Guide to the Pharmacological Mechanism of Action of 1-(Phenylthio)propan-2-amine
Disclaimer: The pharmacological profile of 1-(Phenylthio)propan-2-amine has not been extensively characterized in publicly accessible scientific literature. This guide, therefore, is a scientifically-grounded extrapolation based on established structure-activity relationships (SAR) of its parent molecule, amphetamine, and closely related structural analogs. The proposed mechanisms require empirical validation.
**Executive Summary
1-(Phenylthio)propan-2-amine is a structural analog of amphetamine, belonging to the broader class of phenethylamine compounds. Its chemical architecture, featuring the core propan-2-amine backbone, strongly suggests that its primary pharmacological activity is centered on the modulation of monoamine neurotransmitter systems. Based on the pharmacology of analogous compounds, particularly those with sulfur-containing moieties, 1-(Phenylthio)propan-2-amine is hypothesized to function primarily as a releasing agent and/or reuptake inhibitor at the dopamine (DAT) and norepinephrine (NET) transporters. This action is expected to increase extracellular concentrations of these catecholamines in the central nervous system, leading to stimulant effects. Secondary interactions with the serotonin transporter (SERT) and the Trace Amine-Associated Receptor 1 (TAAR1) are also plausible and may contribute to its overall pharmacological profile. This document outlines the putative mechanisms of action, provides detailed protocols for their experimental validation, and contextualizes the compound within the broader pharmacology of substituted amphetamines.
Introduction and Chemical Structure
1-(Phenylthio)propan-2-amine is a derivative of amphetamine where a phenyl group is linked to the 1-position of the propane chain via a thioether (sulfur) bridge. This modification distinguishes it from classic amphetamines where the phenyl ring is directly attached to the alkyl chain.
-
IUPAC Name: 1-(Phenylthio)propan-2-amine
-
Chemical Formula: C₉H₁₃NS
-
Core Scaffold: Propan-2-amine (Amphetamine backbone)
-
Key Feature: Phenylthio group at the 1-position
The retention of the α-methyl group and the primary amine on the ethyl backbone are critical features that confer activity at monoamine transporters. The pharmacology of substituted phenethylamines is well-established, with modifications to the phenyl ring, sidechain, or amino group systematically altering potency and selectivity for different biological targets.[1][2] The introduction of the thioether linkage is a unique modification that necessitates a careful analysis based on related structures.
Hypothesized Pharmacological Mechanisms
The pharmacological actions of amphetamine and its analogs are complex, involving multiple targets that culminate in a significant increase in synaptic monoamine levels.[3][4]
Primary Mechanism: Interaction with Monoamine Transporters
The principal targets of amphetamine-like stimulants are the plasmalemmal transporters for dopamine (DAT), norepinephrine (NET), and serotonin (SERT).[5][6] These transporters are responsible for clearing neurotransmitters from the synaptic cleft, thereby terminating their signal. Amphetamines can act as both reuptake inhibitors (blocking the transporter) and as substrates (being transported into the neuron and triggering reverse transport, or efflux, of the neurotransmitter).[3][7]
Based on the pharmacology of methiopropamine (N-methyl-1-thiophen -2-ylpropan-2-amine), an analog where the phenyl ring is replaced by a sulfur-containing thiophene ring, a similar mechanism is highly probable.[8] Methiopropamine is a potent norepinephrine-dopamine reuptake inhibitor.[8] Therefore, 1-(Phenylthio)propan-2-amine is predicted to be a potent ligand at DAT and NET, with likely weaker activity at SERT.
The proposed mechanism at a dopaminergic synapse is as follows:
-
Competitive Binding: 1-(Phenylthio)propan-2-amine competes with dopamine for binding to DAT on the presynaptic membrane.
-
Transporter Substrate: It is recognized by DAT and transported into the presynaptic terminal.
-
VMAT2 Inhibition: Inside the neuron, amphetamine-like drugs can inhibit the Vesicular Monoamine Transporter 2 (VMAT2), disrupting the sequestration of dopamine into synaptic vesicles and increasing its cytosolic concentration.[4]
-
Transporter Reversal (Eflux): The increase in cytosolic dopamine, coupled with the action of the compound on the transporter, causes DAT to reverse its direction of transport, actively pumping dopamine out of the neuron and into the synaptic cleft.[7][9]
This cascade of events leads to a rapid and sustained increase in the concentration of synaptic dopamine, significantly amplifying dopaminergic neurotransmission.
Caption: Hypothesized mechanism of 1-(Phenylthio)propan-2-amine at the dopamine transporter (DAT).
Secondary Mechanism: TAAR1 Agonism
Phenethylamine and its derivatives are known agonists of the Trace Amine-Associated Receptor 1 (TAAR1), a G-protein coupled receptor located intracellularly in monoamine neurons.[10] TAAR1 activation serves as a regulatory brake on monoaminergic systems. When activated by amphetamines, TAAR1 initiates a phosphorylation cascade (via PKA and PKC) that can cause DAT to internalize or operate in reverse, contributing to dopamine efflux.[10] It is highly probable that 1-(Phenylthio)propan-2-amine also acts as a TAAR1 agonist, a mechanism that works in concert with its direct action on the transporter.
Other Potential Biological Activity
A study on the related compound "phenylthiopropylamine (PTPA)" identified it as an inhibitor of the enzyme copper-zinc superoxide dismutase.[11] This activity was observed in the context of cancer research, where the compound showed cytotoxic effects against several tumor cell lines.[11] While this mechanism may not be central to its psychoactive effects, it represents a potential additional biological activity that warrants investigation.
Essential Experimental Validation
To empirically determine the pharmacological mechanism of 1-(Phenylthio)propan-2-amine, a series of standard in vitro assays are required. These protocols form a self-validating system to move from binding affinity to functional effect.
Protocol 1: Monoamine Transporter Radioligand Binding Assay
Objective: To determine the binding affinity (Kᵢ) of 1-(Phenylthio)propan-2-amine for DAT, NET, and SERT.
Methodology:
-
Tissue/Cell Preparation: Prepare synaptosomes from rat striatum (rich in DAT), hippocampus (rich in SERT), and cerebral cortex (rich in NET), or use cell lines stably expressing the human recombinant transporters (e.g., HEK293-hDAT).
-
Radioligand Selection:
-
For DAT: [³H]WIN 35,428 or [¹²⁵I]RTI-55
-
For NET: [³H]Nisoxetine
-
For SERT: [³H]Citalopram or [¹²⁵I]ADAM
-
-
Assay Setup: In a 96-well plate, combine the membrane preparation, a fixed concentration of the selected radioligand, and varying concentrations of the test compound (1-(Phenylthio)propan-2-amine), typically from 10⁻¹¹ to 10⁻⁵ M.
-
Nonspecific Binding: A parallel set of wells should contain a high concentration of a known potent inhibitor (e.g., cocaine for DAT, desipramine for NET, fluoxetine for SERT) to determine nonspecific binding.
-
Incubation: Incubate the plates at a specified temperature (e.g., room temperature or 4°C) for a set duration (e.g., 60-120 minutes) to reach equilibrium.
-
Harvesting: Rapidly filter the contents of each well through glass fiber filters using a cell harvester. The filters will trap the membranes with the bound radioligand.
-
Quantification: Wash the filters with ice-cold buffer to remove unbound radioligand. Place the filters in scintillation vials with scintillation fluid and count the radioactivity using a liquid scintillation counter.
-
Data Analysis: Calculate the percentage of specific binding at each concentration of the test compound. Fit the data to a one-site competition curve using nonlinear regression to determine the IC₅₀ (concentration of the compound that inhibits 50% of specific radioligand binding). Convert the IC₅₀ to a Kᵢ value using the Cheng-Prusoff equation.
Protocol 2: Synaptosome Neurotransmitter Release Assay
Objective: To determine if 1-(Phenylthio)propan-2-amine acts as a reuptake inhibitor or a releasing agent (substrate) at monoamine transporters and to quantify its potency (EC₅₀).
Methodology:
-
Synaptosome Preparation: Prepare fresh synaptosomes from the appropriate rat brain regions as described in Protocol 1.
-
Neurotransmitter Loading: Pre-incubate the synaptosomes with a low concentration of a radiolabeled neurotransmitter (e.g., [³H]dopamine, [³H]norepinephrine, or [³H]serotonin) to allow for uptake into the presynaptic terminals.
-
Assay Setup (Superfusion):
-
Place the loaded synaptosomes onto a filter at the bottom of a superfusion chamber.
-
Continuously perfuse the synaptosomes with a physiological buffer (e.g., Krebs-Ringer buffer) at a constant flow rate (e.g., 0.5 mL/min).
-
Collect fractions of the perfusate at regular intervals (e.g., every 2-5 minutes).
-
-
Compound Application: After establishing a stable baseline of radioactivity in the collected fractions, switch to a buffer containing a known concentration of 1-(Phenylthio)propan-2-amine.
-
Stimulation and Collection: Continue collecting fractions during and after the application of the compound. A releasing agent will cause a significant, concentration-dependent increase in the amount of radioactivity in the collected fractions, independent of neuronal depolarization.
-
Quantification: Measure the radioactivity in each collected fraction using a scintillation counter.
-
Data Analysis: Calculate the amount of neurotransmitter release as a percentage above baseline. Perform a concentration-response curve by testing multiple concentrations of the compound to determine the EC₅₀ (the concentration that produces 50% of the maximal releasing effect).
Caption: Workflow for in vitro characterization of monoamine transporter interaction.
Predicted Quantitative Profile
The following table presents a hypothetical but plausible quantitative profile for 1-(Phenylthio)propan-2-amine, based on its structural similarity to dopamine/norepinephrine-preferring releasing agents.
| Target | Assay Type | Parameter | Predicted Value | Rationale |
| hDAT | Binding | Kᵢ (nM) | 50 - 200 | High affinity expected for amphetamine core. |
| hNET | Binding | Kᵢ (nM) | 20 - 150 | Often higher or similar affinity to DAT for this class. |
| hSERT | Binding | Kᵢ (nM) | >1000 | Amphetamine analogs are typically much less potent at SERT. |
| hDAT | Release | EC₅₀ (nM) | 100 - 400 | Potent releasing activity is the hallmark of this class. |
| hNET | Release | EC₅₀ (nM) | 50 - 300 | Releasing activity often tracks with binding affinity. |
| hSERT | Release | EC₅₀ (nM) | >2000 | Weak or negligible serotonin release is predicted. |
This data is illustrative and requires experimental confirmation.
Conclusion
While direct empirical data on 1-(Phenylthio)propan-2-amine is lacking, a robust hypothesis of its pharmacological mechanism can be constructed from the well-established structure-activity relationships of the phenethylamine class. The compound is predicted to act as a potent dopamine and norepinephrine releasing agent by targeting their respective transporters, DAT and NET. This profile is mechanistically similar to classic stimulants like amphetamine and to sulfur-containing analogs like methiopropamine. Secondary engagement of TAAR1 likely contributes to its overall effect on monoamine efflux. The potential for off-target activity, such as the inhibition of superoxide dismutase, cannot be discounted and highlights the need for comprehensive pharmacological screening. The experimental protocols detailed herein provide a clear pathway for the definitive elucidation of this compound's mechanism of action, which is essential for understanding its potential therapeutic or toxicological properties.
References
-
Title: Phenylthioalkylamines in experimental tumor treatment in mice. Source: PubMed, National Institutes of Health URL: [Link]
-
Title: Discovery of Thiophene Derivatives as Potent, Orally Bioavailable, and Blood–Brain Barrier-Permeable Ebola Virus Entry Inhibitors. Source: ACS Publications URL: [Link]
-
Title: Structure-Activity Relationships for Locomotor Stimulant Effects and Monoamine Transporter Interactions of Substituted Amphetamines and Cathinones. Source: PMC, National Institutes of Health URL: [Link]
-
Title: Structure-activity relationships for locomotor stimulant effects and monoamine transporter interactions of substituted amphetamines and cathinones. Source: PubMed, National Institutes of Health URL: [Link]
-
Title: Discovery of new antimicrobial thiophene derivatives with activity against drug-resistant Gram negative-bacteria. Source: Frontiers URL: [Link]
-
Title: Structure-activity relationships between meta-substituted N-ethylamphetamines and locomotor activity in mice. Source: PubMed, National Institutes of Health URL: [Link]
-
Title: Phenethylamine. Source: Wikipedia URL: [Link]
-
Title: Substituted phenethylamine. Source: Wikipedia URL: [Link]
-
Title: New insights into the mechanism of action of amphetamines. Source: PubMed, National Institutes of Health URL: [Link]
-
Title: Structure-activity relationships for locomotor stimulant effects and monoamine transporter interactions of substituted amphetamines and cathinones. Source: ResearchGate URL: [Link]
-
Title: Chemical structures of methiopropamine (MPA; N-methyl-1-thiophen-2-ylpropan-2-amine) and methamphetamine (METH). Source: ResearchGate URL: [Link]
-
Title: Amphetamine, past and present – a pharmacological and clinical perspective. Source: PMC, National Institutes of Health URL: [Link]
-
Title: Amphetamine. Source: StatPearls, NCBI Bookshelf URL: [Link]
-
Title: Actions comprising the pharmacological mechanism of amphetamine. Source: ResearchGate URL: [Link]
Sources
- 1. Substituted phenethylamine - Wikipedia [en.wikipedia.org]
- 2. Amphetamine, past and present – a pharmacological and clinical perspective - PMC [pmc.ncbi.nlm.nih.gov]
- 3. New insights into the mechanism of action of amphetamines - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. Amphetamine - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
- 5. Structure-Activity Relationships for Locomotor Stimulant Effects and Monoamine Transporter Interactions of Substituted Amphetamines and Cathinones - PMC [pmc.ncbi.nlm.nih.gov]
- 6. Structure-activity relationships for locomotor stimulant effects and monoamine transporter interactions of substituted amphetamines and cathinones - PubMed [pubmed.ncbi.nlm.nih.gov]
- 7. pdf.benchchem.com [pdf.benchchem.com]
- 8. researchgate.net [researchgate.net]
- 9. researchgate.net [researchgate.net]
- 10. Phenethylamine - Wikipedia [en.wikipedia.org]
- 11. Phenylthioalkylamines in experimental tumor treatment in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
